2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide

• IUPAC Name: 2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide
• InChI: InChI=1S/C6H9N3O2/c1-9(2)5(10)4-3-8-6(7)11-4/h3H,1-2H3,(H2,7,8)
• InChI Key: VMWQIWXZVCPQGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN=C(O1)N
• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• CAS No.: 2549004-31-9

Description

This compound belongs to the class of organic compounds known as 2-heteroaryl carboxamides. These are compounds containing a heteroaromatic ring that carries a carboxamide group. It has been reported that isoxazole derivatives, which include this compound, play a very essential role in the area of medicinal chemistry. They have been investigated for the advancement of novel compounds which show favorable biological activities.

Synthesis Analysis

The synthesis of oxazole derivatives has been a topic of interest in medicinal chemistry. A technique for the synthesis of 2,4-disubstituted oxazole derivatives was described by Ramana Reddy and colleagues. It involves combining diazoketones with amides in the presence of copper(II) triflate as the catalyst.

Molecular Structure Analysis

Oxazole contains two unsaturation in a five-membered ring including a carbon atom that supports a nitrogen atom at position 3 and an oxygen atom at position 1, respectively. The structure of oxazole derivatives exerts divergent weak interactions like hydrophobic effect, Vanderwaals force, hydrogen bonds, coordination bonds, ion-dipole, and pi-pi bond.

Chemical Reactions Analysis

Deprotonation of oxazoles occurs at C2. Formylation with dimethylformamide gives 2-formyloxazole. The lithio compound exists in equilibrium with the ring-opened enolate-isonitrile, which can be trapped by silylation.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 461.6 g/mol. It has a XLogP3-AA value of 3.2, which is a measure of its hydrophobicity. It also has a hydrogen bond donor count of 4.

Scientific Research Applications

2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide has a wide range of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including drugs and pharmaceuticals. It has also been used in the study of enzyme inhibition, protein folding, and gene expression. In addition, this compound has been used to study the structure and function of proteins, as well as to study the mechanism of action of drugs.

Mechanism of Action

Target of Action

Oxazole derivatives have been found to exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects . This suggests that the compound may interact with multiple targets, depending on its specific substitutions and the biological context.

Mode of Action

It’s known that the substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . For instance, the presence of N-methylamino at the 2-position of thiazole remarkably improved antiproliferative effects against MCF-7 cells .

Advantages and Limitations for Lab Experiments

2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide is an ideal molecule for a variety of laboratory experiments. It is easy to synthesize and has a wide range of biochemical and physiological effects. However, it is important to note that this compound has some limitations. It is not very stable in aqueous solutions, and it is not suitable for use in high temperatures.

Future Directions

In the future, 2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide could be used in the development of new drugs and pharmaceuticals. It could also be used to study the structure and function of proteins, as well as to study the mechanism of action of drugs. Additionally, this compound could be used to study the biochemical and physiological effects of drugs and other compounds. Finally, this compound could be used to study the effects of environmental pollutants on the body.

Synthesis Methods

2-amino-N,N-dimethyl-1,3-oxazole-5-carboxamide can be synthesized using two different methods. The first method involves the reaction of 2-methylamino-1,3-oxazole with dimethylformamide in the presence of sodium ethoxide. The second method involves the reaction of 2-methylamino-1,3-oxazole with dimethylformamide in the presence of sodium hydride. Both methods produce this compound in high yields.

Biochemical Analysis

Biochemical Properties

Oxazole derivatives have been known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure and functional groups present in the oxazole derivative .

Cellular Effects

Oxazole derivatives have been reported to have a wide spectrum of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects . These effects can influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Oxazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .